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Compound of Interest

Compound Name: Bis(2-aminophenyl) Sulfide

Cat. No.: B1348202

Technical Guide: 2,2'-Diaminodiphenyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2,2'-diaminodiphenyl sulfide. It is intended to be a valuable resource for
researchers, scientists, and professionals involved in drug development and organic synthesis.
This document summarizes key data in structured tables, presents a detailed experimental
protocol for its synthesis, and includes visualizations of relevant chemical pathways.

Physical and Chemical Properties

2,2'-Diaminodiphenyl sulfide is a chemical compound with the molecular formula C12H12N2S. It
is a solid at room temperature and its properties are summarized in the tables below. It is
important to distinguish this compound from its disulfide analog, 2,2'-diaminodiphenyl disulfide,
as they are distinct chemical entities with different properties.

General and Physical Properties
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Property Value Reference
Molecular Formula C12H12N2S [1]
Molecular Weight 216.31 g/mol [2]
Appearance Solid [2]
Melting Point 85-88°C [3114]
85 - 88 °C (Note: This appears
. ) to be a transcription error in
Boiling Point ) ) [2]
the source, likely referring to
the melting point)
Solubility No data available
Storage Temperature Ambient Temperature [2]
Chemical and Safety Information
Property Value Reference
CAS Number 5873-51-8 [1][3]
2-[(2-
IUPAC Name ) . [2]
aminophenyl)sulfanyl]aniline
WRRQKFXVKRQPDB-
InChl Key [2]

UHFFFAOYSA-N

Hazard Statements

H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

[2]

Precautionary Statements

P261, P271, P280

[2]

Signal Word

Warning

[2]

Experimental Protocols
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Synthesis of 2,2'-Diaminodiphenyl Sulfide by Reduction
of 2,2'-Dinitrodiphenyl Sulfide

The following is a representative experimental protocol for the synthesis of 2,2'-
diaminodiphenyl sulfide based on methods described in the patent literature. This method
involves the reduction of 2,2'-dinitrodiphenyl sulfide.

Materials:

2,2'-Dinitrodiphenyl sulfide

Iron powder

Ammonium chloride

Water

Toluene (for extraction)

Procedure:

To a solution of iron powder (300 g) and ammonium chloride (40 g) in water, slowly add a
solution of 2,2'-dinitrodiphenyl sulfide in water.

o Reflux the reaction mixture at 85-95 °C for 3-4 hours. The reaction progress should be
monitored by Thin Layer Chromatography (TLC).

 After the reaction is complete, the mixture is worked up to isolate the 2-aminophenyl sulfide.

e The crude product can then be purified, for example, by recrystallization, to yield 2,2'-
diaminodiphenyl sulfide.

Note: This is a generalized procedure and may require optimization for specific laboratory
conditions.

Spectroscopic Data
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Detailed and verified spectroscopic data for 2,2'-diaminodiphenyl sulfide is not readily available
in the public domain, with many sources providing data for the disulfide analog. Researchers
should perform their own analytical characterization (NMR, IR, MS) to confirm the identity and

purity of the synthesized compound.

Mandatory Visualizations
Synthesis of 2,2'-Diaminodiphenyl Sulfide

The following diagram illustrates a common synthetic route to 2,2'-diaminodiphenyl sulfide.

2,2'-Dinitrodiphenyl Sulfide

|

Reduction
(e.g., Fe/NH4CI)

!

2,2'-Diaminodiphenyl Sulfide

Click to download full resolution via product page

A typical synthetic pathway for 2,2'-diaminodiphenyl sulfide.

Role in Quetiapine Synthesis

2,2'-Diaminodiphenyl sulfide is a key intermediate in the synthesis of the atypical antipsychotic
drug, Quetiapine. The following workflow outlines its role in the formation of the dibenzo[b,f][3]

[5]thiazepin-11(10H)-one core structure.
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Synthesis of Quetiapine Intermediate Quetiapine Synthesis

2,2'-Diaminodiphenyl Sulfide

Y

Cyclization
(e.g., with a carboxyl group precursor)

Further synthetic steps

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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